Pyridazine, 5-methyl-3-[3-(trifluoromethyl)phenyl]-

• IUPAC Name: 5-methyl-3-[3-(trifluoromethyl)phenyl]pyridazine
• InChI: InChI=1S/C12H9F3N2/c1-8-5-11(17-16-7-8)9-3-2-4-10(6-9)12(13,14)15/h2-7H,1H3
• InChI Key: KTYFHYVTXPJXSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C12H9F3N2
• DSSTOX Substance ID: DTXSID50443140
• Molecular Weight: 238.21 g/mol
• CAS RN: 68845-76-1

Description

Pyridazine, 5-methyl-3-[3-(trifluoromethyl)phenyl]- is a derivative of pyridazine. Pyridazine derivatives have been found to exhibit a wide range of pharmacological activities. This compound is also known as “wonder nucleus” as it has given many compounds with a varied range of pharmacodynamic profile.

Synthesis Analysis

The synthesis of trifluoromethylpyridines has been a key structural motif in active agrochemical and pharmaceutical ingredients. A variety of approaches to use the pyridazinone system in drug design have been well described in a number of recent articles.

Molecular Structure Analysis

The pyridazine ring is endowed with unique physicochemical properties, characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions.

Chemical Reactions Analysis

The [3 + n] cycloaddition reactions represent one of the most important and efficient tools in the synthesis of heterocyclic rings. These reactions have been extensively studied in the last 60 years.

Physical And Chemical Properties Analysis

The pyridazine ring is endowed with unique physicochemical properties, characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions.

Mechanism of Action

A number of 6-aryl-3 ( 2H )-pyridazinone derivatives substituted at position 5 have been synthesized, and their mechanism of action is found to be based on their capacity to inhibit calcium ion influx, which is required for the activation of platelet aggregation.

Future Directions

Pyridazine derivatives have emerged as privileged structures in heterocyclic chemistry, both because of their excellent chemistry and because of their potential applications in medicinal chemistry and optoelectronics. It is expected that many novel applications of these compounds will be discovered in the future.

Synthesis routes and methods

Procedure details

To 3-chloro-4-methyl-6-(α,α,α-trifluoro-m-tolyl)pyridazine(7 g) is added 10% palladium on carbon catalyst (0.7 g) and 300 mL of MeOH containing 30 mL of concentrated NH4OH. The mixture is shaken with H2 until the uptake of H2 ceases. The mixture is filtered to remove catalyst and concentrated in vacuo and then diluted with CH2Cl2 /H2O. The organic phase is washed with water and dried over MgSO4 to yield a solid which, on recrystallization from Et2O, gives 4.8 g (78%) of an off-white solid with a melting point of 114°-116° C.